![molecular formula C15H11BrCl2O B1521043 3-(3-Bromophenyl)-1-(2,4-dichlorophenyl)propan-1-one CAS No. 898760-69-5](/img/structure/B1521043.png)
3-(3-Bromophenyl)-1-(2,4-dichlorophenyl)propan-1-one
Overview
Description
3-(3-Bromophenyl)-1-(2,4-dichlorophenyl)propan-1-one, also known as 3-Bromo-2,4-dichlorophenylpropane-1-one, is a chemical compound that has been studied for its potential applications in various fields. It is a halogenated phenylpropane, and is a member of the class of organic compounds known as halogenated phenylpropanes. This compound has been studied for its potential uses in medicinal chemistry, organic synthesis, and drug discovery. It has also been studied for its potential applications in the field of biochemistry and physiology.
Scientific Research Applications
Exposure to Environmental Phenols
A study evaluated the exposure of pregnant women to environmental phenols, including components similar to 3-(3-Bromophenyl)-1-(2,4-dichlorophenyl)propan-1-one, revealing significant racial/ethnic differences in the urinary concentrations of certain phenols. The study highlights how geographic location and ethnicity can influence exposure levels, suggesting the need for tailored environmental and health policies (Mortensen et al., 2014).
Indoor Air and Dust Contamination
An investigation into polyhalogenated compounds (PHCs) in indoor air and dust from Japanese homes found significant levels of brominated flame retardants (BFRs) and other related compounds. The study emphasizes the role of indoor environments in human exposure to such compounds, shedding light on potential health risks and the need for monitoring and control measures (Takigami et al., 2009).
Occupational Health Risks
A report on workers exposed to 1-Bromopropane (1-BP), a solvent used as a substitute for ozone-depleting compounds, presented cases of neurotoxicity. This highlights the occupational health risks associated with exposure to such solvents, underscoring the importance of workplace safety and effective exposure control measures (MMWR, 2008).
Impact on Thyroid Hormone Metabolism
Research has indicated that certain brominated flame retardants and related compounds can influence thyroid hormone metabolism, potentially leading to health issues. This study points to the complex interaction between environmental chemical exposure and endocrine function, emphasizing the need for continued monitoring and research in this area (Leijs et al., 2012).
Properties
IUPAC Name |
3-(3-bromophenyl)-1-(2,4-dichlorophenyl)propan-1-one | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H11BrCl2O/c16-11-3-1-2-10(8-11)4-7-15(19)13-6-5-12(17)9-14(13)18/h1-3,5-6,8-9H,4,7H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MESYQMRILHCAQI-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC(=C1)Br)CCC(=O)C2=C(C=C(C=C2)Cl)Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H11BrCl2O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID201209396 | |
Record name | 1-Propanone, 3-(3-bromophenyl)-1-(2,4-dichlorophenyl)- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID201209396 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
358.1 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
898760-69-5 | |
Record name | 1-Propanone, 3-(3-bromophenyl)-1-(2,4-dichlorophenyl)- | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=898760-69-5 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 1-Propanone, 3-(3-bromophenyl)-1-(2,4-dichlorophenyl)- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID201209396 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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